Cas no 303986-04-1 (1-(4-ISOPROPYLPHENYL)-3,3-DIMETHYL-2-AZETANONE)

• Product Name: 1-(4-ISOPROPYLPHENYL)-3,3-DIMETHYL-2-AZETANONE
• CAS No: 303986-04-1
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• MDL: MFCD00793396
• CID: 5214229
• Update Time: 2026-03-06

1-(4-ISOPROPYLPHENYL)-3,3-DIMETHYL-2-AZETANONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-ISOPROPYLPHENYL)-3,3-DIMETHYL-2-AZETANONE
• 3,3-dimethyl-1-[4-(propan-2-yl)phenyl]azetidin-2-one
• 2-Azetidinone, 3,3-dimethyl-1-[4-(1-methylethyl)phenyl]-

• MDL： MFCD00793396
• Inchi： 1S/C14H19NO/c1-10(2)11-5-7-12(8-6-11)15-9-14(3,4)13(15)16/h5-8,10H,9H2,1-4H3
• InChI Key： UJUNCTOWNRMMJR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(C)C)C=C2)CC(C)(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 1-(4-ISOPROPYLPHENYL)-3,3-DIMETHYL-2-AZETANONE

Research Brief on 1-(4-ISOPROPYLPHENYL)-3,3-DIMETHYL-2-AZETANONE (CAS: 303986-04-1): Recent Advances and Applications

1-(4-Isopropylphenyl)-3,3-dimethyl-2-azetanone (CAS: 303986-04-1) is a specialized β-lactam derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetanone (β-lactam) core and isopropylphenyl substituent, has been explored for its potential applications in drug discovery, particularly as a building block for novel bioactive molecules. Recent studies have focused on its synthetic accessibility, reactivity, and potential as a scaffold for the development of enzyme inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways to optimize the production of 1-(4-isopropylphenyl)-3,3-dimethyl-2-azetanone, emphasizing its role as a precursor for β-lactamase inhibitors. The study highlighted the compound's stability under physiological conditions and its ability to undergo ring-opening reactions, which are critical for its functionalization into more complex pharmacophores. The findings suggest that this molecule could serve as a versatile intermediate in the design of next-generation antibiotics targeting resistant bacterial strains.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where 1-(4-isopropylphenyl)-3,3-dimethyl-2-azetanone was evaluated for its inhibitory activity against serine proteases. The study demonstrated that derivatives of this compound exhibited moderate to strong inhibition of trypsin-like enzymes, with potential applications in inflammatory and cardiovascular diseases. The researchers utilized molecular docking and kinetic assays to elucidate the binding interactions, providing a structural basis for further optimization.

Beyond its pharmacological potential, 1-(4-isopropylphenyl)-3,3-dimethyl-2-azetanone has also been explored in materials science. A recent ACS Applied Materials & Interfaces publication (2024) described its incorporation into polymer matrices to enhance thermal stability and mechanical properties. The β-lactam ring's reactivity was leveraged to form cross-linked networks, yielding materials with applications in biomedical devices and coatings.

In conclusion, 1-(4-isopropylphenyl)-3,3-dimethyl-2-azetanone (CAS: 303986-04-1) represents a multifaceted compound with promising applications in drug discovery, enzyme inhibition, and material science. Ongoing research aims to expand its utility through structural modifications and mechanistic studies, positioning it as a valuable asset in the chemical biology toolkit. Future directions may include in vivo efficacy studies and the development of scalable synthetic routes to facilitate broader adoption in industrial and academic settings.